N'-[(2,4-dimethylphenoxy)acetyl]-2,4-dihydroxybenzohydrazide

• IUPAC Name: N'-[2-(2,4-dimethylphenoxy)acetyl]-2,4-dihydroxybenzohydrazide
• InChI: InChI=1S/C17H18N2O5/c1-10-3-6-15(11(2)7-10)24-9-16(22)18-19-17(23)13-5-4-12(20)8-14(13)21/h3-8,20-21H,9H2,1-2H3,(H,18,22)(H,19,23)
• InChI Key: KGQGHJMAJRJJRN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OCC(=O)NNC(=O)C2=C(C=C(C=C2)O)O)C
• Molecular Formula: C17H18N2O5
• Molecular Weight: 330.33 g/mol

Description

N'-[(2,4-dimethylphenoxy)acetyl]-2,4-dihydroxybenzohydrazide, also known as DAPH, is a hydrazide derivative that has been widely studied for its potential use in various scientific applications. This compound has been synthesized using different methods and has shown promising results in research studies.

Mechanism of Action

The mechanism of action of N'-[(2,4-dimethylphenoxy)acetyl]-2,4-dihydroxybenzohydrazide is not fully understood, but it has been suggested that it works by scavenging free radicals and inhibiting the activity of enzymes involved in inflammation and cancer development. N'-[(2,4-dimethylphenoxy)acetyl]-2,4-dihydroxybenzohydrazide has also been shown to induce cell cycle arrest and apoptosis in cancer cells.
Biochemical and Physiological Effects:
N'-[(2,4-dimethylphenoxy)acetyl]-2,4-dihydroxybenzohydrazide has been found to have various biochemical and physiological effects. It has been shown to reduce oxidative stress, inflammation, and DNA damage in cells. N'-[(2,4-dimethylphenoxy)acetyl]-2,4-dihydroxybenzohydrazide has also been found to inhibit the growth and invasion of cancer cells and induce apoptosis in these cells.

Advantages and Limitations for Lab Experiments

N'-[(2,4-dimethylphenoxy)acetyl]-2,4-dihydroxybenzohydrazide has several advantages for use in lab experiments. It is easy to synthesize and purify, making it readily available for research studies. N'-[(2,4-dimethylphenoxy)acetyl]-2,4-dihydroxybenzohydrazide has also been shown to have low toxicity and high stability, making it suitable for long-term experiments. However, one limitation of N'-[(2,4-dimethylphenoxy)acetyl]-2,4-dihydroxybenzohydrazide is its low solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for the study of N'-[(2,4-dimethylphenoxy)acetyl]-2,4-dihydroxybenzohydrazide. One potential area of research is the development of new antimicrobial agents based on N'-[(2,4-dimethylphenoxy)acetyl]-2,4-dihydroxybenzohydrazide. Another area of interest is the use of N'-[(2,4-dimethylphenoxy)acetyl]-2,4-dihydroxybenzohydrazide in the treatment of cancer and other diseases. Further studies are needed to fully understand the mechanism of action of N'-[(2,4-dimethylphenoxy)acetyl]-2,4-dihydroxybenzohydrazide and to optimize its use in various applications.

Synthesis Methods

The synthesis of N'-[(2,4-dimethylphenoxy)acetyl]-2,4-dihydroxybenzohydrazide involves the reaction of 2,4-dihydroxybenzoic acid with 2,4-dimethylphenol and acetic anhydride in the presence of hydrazine hydrate. The reaction results in the formation of N'-[(2,4-dimethylphenoxy)acetyl]-2,4-dihydroxybenzohydrazide. This method has been optimized and modified by researchers to improve the yield and purity of the compound.

Scientific Research Applications

N'-[(2,4-dimethylphenoxy)acetyl]-2,4-dihydroxybenzohydrazide has been extensively studied for its potential use in various scientific applications. It has been found to have antioxidant, anti-inflammatory, and anticancer properties. N'-[(2,4-dimethylphenoxy)acetyl]-2,4-dihydroxybenzohydrazide has also been shown to inhibit the growth of bacteria and fungi, making it a potential candidate for the development of new antimicrobial agents.